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Compound of Interest

Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl sulfate (DPS) is a dialkyl sulfate that can be used as an isopropylating agent in

organic synthesis.[1] While less common in literature than its counterpart dimethyl sulfate for N-

alkylation, it presents a potential route for the introduction of isopropyl groups onto nitrogen

atoms. The selective N-alkylation of amines is a critical transformation in the synthesis of

pharmaceuticals and other fine chemicals, as the degree of substitution on the nitrogen atom

significantly influences the biological activity and physical properties of the molecule.

These application notes provide an overview of the potential use of diisopropyl sulfate for the

N-alkylation of amines, including a generalized protocol, safety considerations, and a

discussion of factors influencing selectivity. It is important to note that while diisopropyl
sulfate is recognized as an alkylating agent, specific and detailed protocols for its use in the N-

alkylation of a wide range of amines are not abundantly available in published literature. The

primary documented application of dialkyl sulfates in this context often involves dimethyl or

diethyl sulfate.[2] Therefore, the protocols and data presented here are based on analogous

reactions and general principles of amine alkylation.

Physicochemical Properties of Diisopropyl Sulfate
A clear understanding of the reagent's properties is essential for its safe and effective use.
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Property Value Reference

CAS Number 2973-10-6 [1]

Molecular Formula C₆H₁₄O₄S [1]

Molecular Weight 182.24 g/mol [1]

Appearance Colorless, oily liquid [3]

Boiling Point
94 °C @ 7 mm Hg

(decomposes)
[3]

Melting Point -19 °C [1]

Density 1.0941 g/cm³ at 20 °C [3]

Solubility 0.5% in water [3]

Reaction Principle and Selectivity
The N-alkylation of an amine by diisopropyl sulfate proceeds via a nucleophilic substitution

reaction where the nitrogen atom of the amine attacks one of the isopropyl groups of the

diisopropyl sulfate, with the corresponding mono-isopropyl sulfate anion acting as the leaving

group.

General Reaction Scheme:

R₂NH + (i-PrO)₂SO₂ → R₂N(i-Pr) + HOSO₃(i-Pr)

The selectivity of the alkylation (mono- vs. di-alkylation of primary amines, or alkylation vs.

quaternization of secondary amines) is a critical aspect. Over-alkylation is a common side

reaction in amine alkylations. The control of stoichiometry, reaction temperature, and the nature

of the base used are crucial factors in achieving the desired selectivity. For primary amines,

achieving selective mono-isopropylation can be challenging as the resulting secondary amine

is often more nucleophilic than the starting primary amine.
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The following is a generalized protocol for the N-isopropylation of a secondary amine using

diisopropyl sulfate. This protocol is adapted from procedures for the N-alkylation of

secondary amines with dialkyl sulfates, such as the synthesis of N,N-diisopropylethylamine

using diethyl sulfate.[2] Researchers should perform small-scale test reactions to optimize

conditions for their specific substrate.

General Protocol for N-Isopropylation of a Secondary
Amine
Materials:

Secondary amine (e.g., Diisopropylamine)

Diisopropyl sulfate

Anhydrous non-protic solvent (e.g., Toluene, Acetonitrile)

Inert gas (Nitrogen or Argon)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., Diethyl ether, Ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, a thermometer, and a reflux condenser under an inert atmosphere (Nitrogen or

Argon), add the secondary amine (1.0 eq.) and the anhydrous solvent.

Cool the solution to 0-5 °C using an ice bath.

Slowly add diisopropyl sulfate (1.0 - 1.2 eq.) dropwise via the dropping funnel, maintaining

the internal temperature below 10 °C. The reaction is exothermic.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux (the specific temperature will depend on the solvent used, e.g., ~110 °C
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for toluene). A typical reaction time is 4-8 hours.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H

NMR).

Upon completion, cool the reaction mixture to room temperature.

Slowly quench the reaction by the addition of a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure.

The crude product can be purified by distillation or column chromatography.

Safety and Handling
Diisopropyl sulfate is a hazardous chemical and must be handled with appropriate safety

precautions in a well-ventilated fume hood.

Toxicity: Diisopropyl sulfate is classified as a possible human carcinogen (Group 2B) by

IARC.[3] It is a highly reactive and alkylating agent.

Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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The following diagram illustrates the general workflow for the N-alkylation of a secondary amine

with diisopropyl sulfate.
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Reaction Setup

Reaction

Workup and Purification

1. Charge flask with
secondary amine and solvent

2. Establish inert
atmosphere (N2/Ar)

3. Cool to 0-5 °C

4. Add Diisopropyl Sulfate
dropwise

5. Warm to RT and reflux
(4-8 hours)

6. Monitor reaction
progress (TLC, GC-MS)

7. Quench reaction

8. Extract with
organic solvent

9. Dry and concentrate

10. Purify product
(Distillation/Chromatography)
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Desired Selectivity
(e.g., Mono-alkylation)

Stoichiometry
(Amine:DPS ratio) Reaction Temperature Presence/Nature of Base

(if used)
Amine Substrate

(Sterics/Electronics)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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